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Cat. No.: B15135445 Get Quote

Introduction
SYBR Green I is a fluorescent dye widely utilized in molecular biology for the quantification of

double-stranded DNA (dsDNA).[1][2][3] This asymmetrical cyanine dye exhibits a significant

increase in fluorescence upon binding to dsDNA, making it a valuable tool for various

applications, most notably in real-time quantitative PCR (qPCR).[3][4][5] Its cost-effectiveness

and ease of use have contributed to its widespread adoption in research laboratories.[1]

Principle of DNA Quantification with SYBR Green I
The mechanism of SYBR Green I in DNA quantification is based on its ability to intercalate into

the minor groove of the DNA double helix.[4] In its unbound state, the dye exhibits minimal

fluorescence. However, upon binding to dsDNA, its fluorescence is greatly enhanced (up to

1000-fold).[6][7] This fluorescence intensity is directly proportional to the amount of dsDNA

present in the sample.[1][4][8]

During a qPCR experiment, as the DNA is amplified through successive cycles, the amount of

dsDNA increases. Consequently, more SYBR Green I molecules bind to the newly synthesized

DNA, leading to a proportional increase in the fluorescent signal.[9][10] This real-time

monitoring of fluorescence allows for the quantification of the initial amount of target DNA in the

sample.[8]
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Advantages:

Cost-Effective: SYBR Green I is a more economical option compared to probe-based qPCR

methods like TaqMan assays, as it does not require the synthesis of target-specific

fluorescent probes.[1][9]

Simplicity and Flexibility: The assay setup is straightforward, and the same dye can be used

for the quantification of any dsDNA sequence, offering greater flexibility in experimental

design.[1]

High Sensitivity: SYBR Green I is highly sensitive and can detect low quantities of dsDNA.[6]

Limitations:

Non-Specific Binding: The primary drawback of SYBR Green I is its non-specific binding to

any dsDNA, including primer-dimers and non-specific amplification products.[1][9][10][11]

This can lead to an overestimation of the target DNA concentration.[1]

Melt Curve Analysis Required: To ensure the specificity of the amplification, a melt curve

analysis must be performed after the qPCR run.[1][11] This additional step helps to

distinguish the specific product from non-specific products based on their melting

temperatures.

Not Suitable for Multiplexing: Due to its non-specific nature, SYBR Green I is not suitable for

multiplex qPCR, where multiple targets are amplified in a single reaction.[9][11]
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Caption: Mechanism of SYBR Green I fluorescence upon binding to dsDNA.

Protocols: SYBR Green I DNA Quantification Assay
(qPCR)
This protocol provides a general guideline for performing a DNA quantification assay using

SYBR Green I in a real-time PCR instrument. Optimization of reaction conditions, particularly

primer concentrations and annealing temperature, is recommended for each new target.

Materials
SYBR Green I qPCR Master Mix (2X) (containing DNA polymerase, dNTPs, MgCl2, and

SYBR Green I dye)

Forward and Reverse Primers (10 µM each)

Template DNA (purified)

Nuclease-free water

qPCR-compatible plates or tubes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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